Cas no 17696-37-6 (4-tert-butyl-2,5-dimethylphenol)

• Product Name: 4-tert-butyl-2,5-dimethylphenol
• CAS No: 17696-37-6
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD24713532
• CID: 185636
• PubChem ID: 87249
• Update Time: 2025-05-20

4-tert-butyl-2,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1,1-dimethylethyl)-2,5-dimethyl-
• 4-tert-butyl-2,5-dimethylphenol
• 4-tert-butyl-2,5-xylenol
• 2,5-Dimethyl-4-tert-butylphenol
• 4-(1,1-dimethylethyl)-2,5-dimethyl-pheno
• 4-(1,1-dimethylethyl)-2,5-dimethyl-phenol
• 4-tert-butyl-2,5-dimethyl-phenol
• 4-(1,1-Dimethylethyl)-2,5-dimethylphenol
• DTXSID5066247
• EN300-344678
• 4-t-Butyl-2,5-xylenol
• NS00020159
• ZSPDNAYHQYQUPC-UHFFFAOYSA-N
• EINECS 241-696-8
• SY221276
• 2,5-dimethyl-4-(1,1-dimethylethyl)-phenol
• PQ5T58P9K8
• 4-(tert-Butyl)-2,5-dimethylphenol
• 2,5-dimethyl-4-t-butylphenol
• 17696-37-6
• Phenol, 4-(1,1-dimethylethyl)-2,5-dimethyl-
• MFCD24713532
• SCHEMBL1245497
• 4-(1,1-dimethylethyl)-2,5- dimethyl-pheno
• 4-(1,1-dimethylethyl)-2,5- dimethyl-phenol

• MDL： MFCD24713532
• Inchi： 1S/C12H18O/c1-8-7-11(13)9(2)6-10(8)12(3,4)5/h6-7,13H,1-5H3
• InChI Key： ZSPDNAYHQYQUPC-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C)C(C)(C)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 71.2 ºC
• Boiling Point: 264 ºC
• Flash Point: 117.8±8.4 ºC,
• Refractive Index: 1.5311
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 20.23

4-tert-butyl-2,5-dimethylphenol Security Information

• Hazardous Material transportation number：2927
• HazardClass：6.1(a)
• PackingGroup：I

Additional information on 4-tert-butyl-2,5-dimethylphenol

4-Tert-Butyl-2,5-Dimethylphenol: A Comprehensive Overview

4-Tert-butyl-2,5-dimethylphenol (CAS No. 17696-37-6) is a versatile aromatic compound that has garnered significant attention in various industrial and research domains. This compound is characterized by its unique structure, which includes a phenol group substituted with tert-butyl and two methyl groups at the 2 and 5 positions of the benzene ring. The combination of these substituents imparts distinctive chemical and physical properties, making it a valuable material in numerous applications.

The synthesis of 4-tert-butyl-2,5-dimethylphenol typically involves multi-step processes, often utilizing directed ortho metalation or other advanced organic synthesis techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, aligning with the growing demand for sustainable chemical manufacturing practices. Researchers have also explored the use of biocatalysts and green chemistry principles to enhance the yield and reduce the environmental footprint of its production.

One of the most notable applications of 4-tert-butyl-2,5-dimethylphenol is in the field of polymer science. Its ability to act as a stabilizer and modifier in polymer formulations has been extensively studied. For instance, recent research has demonstrated its effectiveness in improving the thermal stability and mechanical properties of polyolefins, making it a promising candidate for high-performance plastics used in automotive and aerospace industries.

In addition to its role in materials science, 4-tert-butyl-2,5-dimethylphenol has shown potential in pharmaceutical applications. Studies have highlighted its antioxidant properties, which could be leveraged in drug delivery systems or as a component in formulations aimed at combating oxidative stress-related diseases. Furthermore, its ability to modulate cellular signaling pathways has sparked interest in its use as a lead compound for drug development.

The environmental impact of 4-tert-butyl-2,5-dimethylphenol has also been a focal point of recent research. Scientists have investigated its biodegradability under various conditions and explored methods to minimize its ecological footprint during production and disposal. These studies underscore the importance of adopting circular economy principles to ensure sustainable use of this compound.

From a structural perspective, 4-tert-butyl-2,5-dimethylphenol exhibits interesting electronic properties due to the electron-donating nature of its substituents. This makes it an attractive candidate for applications in electronics and optoelectronics. Recent breakthroughs have explored its use as a dopant in organic semiconductors, where it enhances charge transport properties without compromising device stability.

In conclusion, 4-tert-butyl-2,5-dimethylphenol (CAS No. 17696-37-6) stands out as a multifaceted compound with diverse applications across industries. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key material for future innovations in science and technology.